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Compound of Interest

Compound Name: ACBI3

Cat. No.: B12370657 Get Quote

This document provides crucial safety information and detailed procedures for the proper

disposal of ACBI3, a selective, potent, and in vivo active pan-KRAS PROTAC degrader. The

following guidelines are intended for researchers, scientists, and drug development

professionals to ensure safe handling and disposal in a laboratory setting.

Data Presentation: ACBI3 Safety and Disposal
Information
For quick reference, the following table summarizes key safety and disposal information for

ACBI3.
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Parameter Information Source

GHS Classification
Not a hazardous substance or

mixture
[1]

Primary Hazards

None identified. However,

good laboratory practices

should always be followed.

[1]

Personal Protective Equipment

(PPE)

Safety glasses, gloves, lab

coat
General Laboratory Practice

First Aid - Eye Contact

Remove contact lenses, flush

with plenty of water, and seek

medical attention.

[1]

First Aid - Skin Contact

Rinse skin with plenty of water

and remove contaminated

clothing.

[1]

First Aid - Inhalation

Move to fresh air. If breathing

is difficult, provide respiratory

support.

[1]

First Aid - Ingestion

Wash out mouth with water. Do

NOT induce vomiting. Seek

medical attention.

[1]

Storage

Solid Powder: -20°C for up to 3

years, 4°C for up to 2 years. In

Solvent: -80°C for up to 6

months, -20°C for up to 1

month.

[1][2]

Spill Management

Wear appropriate PPE. For

solid spills, avoid dust

formation and sweep up. For

liquid spills, absorb with inert

material. Place in a suitable,

labeled container for disposal.

General Laboratory Practice
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Disposal Consideration

Dispose of in accordance with

local, state, and federal

regulations for non-hazardous

chemical waste.

General Laboratory Practice

Ecological Information

No data available on toxicity,

persistence, degradability,

bioaccumulative potential, or

mobility in soil.

[1]

Experimental Protocols: Step-by-Step Disposal
Procedures
While ACBI3 is not classified as a hazardous substance, proper disposal is essential to

maintain a safe laboratory environment and comply with regulations. The following protocols

provide detailed steps for disposing of ACBI3 in various forms.

Disposal of Solid (Powder) ACBI3
Collection: Carefully collect any waste ACBI3 powder in a clearly labeled, sealed container.

Labeling: Label the container as "Non-hazardous Chemical Waste" and include the chemical

name "ACBI3".

Disposal: Dispose of the container through your institution's chemical waste management

program. Follow all local, state, and federal regulations.

Disposal of ACBI3 in Solvent (Liquid Waste)
Collection: Collect all liquid waste containing ACBI3 in a designated, leak-proof, and clearly

labeled waste container.

Solvent Compatibility: Ensure the waste container is compatible with the solvent used to

dissolve ACBI3 (e.g., DMSO).

Labeling: Label the container with "Non-hazardous Chemical Waste," the chemical name

"ACBI3," and the solvent(s) present.
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Disposal: Dispose of the liquid waste container through your institution's chemical waste

management program.

Disposal of Contaminated Labware and Materials
Segregation: Separate disposable labware (e.g., pipette tips, microfuge tubes) and other

materials (e.g., gloves, absorbent pads) contaminated with ACBI3 from regular trash.

Decontamination: If the labware is also contaminated with biological material (e.g., cell

cultures), it must be decontaminated. The preferred method is autoclaving.[3][4]

Collection: Place all contaminated solid waste into a designated biohazard bag or a labeled

container for chemical waste, depending on the nature of the contamination.

Disposal:

Biologically Contaminated: If contaminated with biohazardous materials, dispose of it as

biological waste according to your institution's guidelines.[3][4]

Chemically Contaminated Only: If only contaminated with ACBI3, dispose of it as non-

hazardous chemical solid waste.

Mandatory Visualization: ACBI3 Mechanism of
Action
The following diagram illustrates the signaling pathway of ACBI3-mediated degradation of

KRAS, a key process in its anti-cancer activity.[2][5][6][7][8][9]
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Caption: ACBI3-mediated degradation of oncogenic KRAS via the formation of a ternary

complex with VHL E3 ligase.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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